Cas no 1415550-33-2 (6,7-Dihydro-2H-pyrrolo3,4-cpyridazin-3(5H)-one hydrochloride)

• Product Name: 6,7-Dihydro-2H-pyrrolo3,4-cpyridazin-3(5H)-one hydrochloride
• CAS No: 1415550-33-2
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 1028510
• PubChem ID: 71711070
• Update Time: 2025-04-20

6,7-Dihydro-2H-pyrrolo3,4-cpyridazin-3(5H)-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-2H-pyrrolo[3,4-c]pyridazin-3(5H)-one hydrochloride
• 2,5,6,7-tetrahydropyrrolo[3,4-c]pyridazin-3-one,hydrochloride
• 1415550-33-2
• G11610
• 2,5,6,7-tetrahydro-3H-pyrrolo[3,4-c]pyridazin-3-one hydrochloride
• 6,7-Dihydro-5h-pyrrolo[3,4-c]pyridazin-3-ol HCl
• 2H,5H,6H,7H-PYRROLO[3,4-C]PYRIDAZIN-3-ONE HYDROCHLORIDE
• DTXSID30856759
• 2,5,6,7-tetrahydropyrrolo[3,4-c]pyridazin-3-one;hydrochloride
• 2,5,6,7-Tetrahydro-3H-pyrrolo[3,4-c]pyridazin-3-one--hydrogen chloride (1/1)
• 6,7-Dihydro-2H-pyrrolo[3,4-c]pyridazin-3(5H)-onehydrochloride
• 6,7-Dihydro-2H-pyrrolo3,4-cpyridazin-3(5H)-one hydrochloride

• Inchi： 1S/C6H7N3O.ClH/c10-6-1-4-2-7-3-5(4)8-9-6;/h1,7H,2-3H2,(H,9,10);1H
• InChI Key： CKVFKGRDRZJGNR-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=C2C(CNC2)=NN1

Computed Properties

• Exact Mass: 173.0355896g/mol
• Monoisotopic Mass: 173.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones